Cas no 14779-24-9 (3-(5-methylthiophen-2-yl)propanoic acid)

• Product Name: 3-(5-methylthiophen-2-yl)propanoic acid
• CAS No: 14779-24-9
• MF: C₈H₁₀O₂S
• MW: 170.228801250458
• MDL: MFCD06589831
• CID: 3033671
• PubChem ID: 12416645
• Update Time: 2025-11-02

3-(5-methylthiophen-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-methylthiophen-2-yl)propanoic acid
• 3-(5-Methyl-Thiophen-2-Yl)-Propionic Acid
• 14779-24-9
• SCHEMBL4632230
• MFCD06589831
• AKOS000313655
• ISSMIUCXAYRJPT-UHFFFAOYSA-N
• CS-0035984
• Z381359992
• AS-62838
• EN300-213377
• 2-Thiophenepropanoic acid, 5-methyl-
• 3-(5-methylthiophen-2-yl) propanoic acid
• 3-(5-Methylthiophen-2-yl)propanoicacid
• PAA77924

• MDL： MFCD06589831
• Inchi： 1S/C8H10O2S/c1-6-2-3-7(11-6)4-5-8(9)10/h2-3H,4-5H2,1H3,(H,9,10)
• InChI Key： ISSMIUCXAYRJPT-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1CCC(=O)O

Computed Properties

• Exact Mass: 170.04015073g/mol
• Monoisotopic Mass: 170.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 65.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes 2,5-disubstituted thiophenes

Additional information on 3-(5-methylthiophen-2-yl)propanoic acid

Comprehensive Overview of 3-(5-methylthiophen-2-yl)propanoic acid (CAS No. 14779-24-9): Properties, Applications, and Industry Insights

3-(5-methylthiophen-2-yl)propanoic acid (CAS No. 14779-24-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This thiophene derivative combines a methyl-substituted thiophene ring with a propanoic acid side chain, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential as a building block for drug discovery, particularly in developing anti-inflammatory agents and central nervous system (CNS) modulators.

The compound's molecular structure (C₈H₁₀O₂S) features a hydrogen bond donor/acceptor configuration, which enhances its binding affinity to biological targets. Analytical data from HPLC purity tests typically show ≥98% purity, with characteristic FT-IR peaks at 1700 cm^-1 (C=O stretch) and 2550 cm^-1 (O-H stretch). These properties align with growing industry demand for high-purity intermediates in precision medicine development.

In material science, researchers are exploring 3-(5-methylthiophen-2-yl)propanoic acid as a precursor for conductive polymers. Its thiophene moiety facilitates π-electron delocalization, making it valuable for organic electronics applications like OLEDs and solar cells. A 2023 study in Advanced Materials demonstrated its utility in creating self-assembled monolayers with improved charge transport properties.

Synthetic protocols for CAS 14779-24-9 often involve Pd-catalyzed cross-coupling between 5-methyl-2-thiopheneboronic acid and acrylic acid derivatives, achieving yields >85%. Optimized methods now incorporate microwave-assisted synthesis, reducing reaction times by 60% compared to conventional heating – a critical advancement for green chemistry initiatives. This aligns with the pharmaceutical industry's push toward sustainable manufacturing processes.

Market analysts note rising demand for thiophene-based compounds, with the global market projected to grow at 6.2% CAGR through 2030. 3-(5-methylthiophen-2-yl)propanoic acid benefits from this trend as researchers investigate its role in biodegradable polymers and controlled-release formulations. Recent patent filings highlight its incorporation into pH-sensitive drug delivery systems, particularly for gastrointestinal therapeutics.

Quality control standards for 14779-24-9 require rigorous chromatographic analysis, with specifications including ≤0.5% residual solvents and ≤0.1% heavy metals. Leading manufacturers now employ QbD (Quality by Design) approaches to ensure batch-to-batch consistency, addressing the pharmaceutical industry's need for regulatory-compliant intermediates. These developments respond to frequent search queries about GMP-certified chemical suppliers and analytical method validation.

Emerging applications in flavor and fragrance chemistry leverage the compound's sulfur-containing backbone to create novel food additives. Its metabolic pathway analysis reveals potential as a flavor precursor, with enzymatic modification producing meaty or roasted aroma compounds. This intersects with growing consumer interest in clean-label ingredients and natural flavor enhancers.

Storage recommendations for 3-(5-methylthiophen-2-yl)propanoic acid emphasize protection from oxidative degradation, typically suggesting amber glass containers under nitrogen atmosphere at 2-8°C. These protocols address common user concerns about chemical stability and shelf life extension, particularly among research and development professionals sourcing small quantities for experimental use.

The compound's structure-activity relationship (SAR) profile continues to attract computational chemistry studies. Molecular docking simulations suggest favorable interactions with COX-2 enzymes and G-protein coupled receptors, explaining its pharmacological potential. These findings respond to frequent searches about CADD (computer-aided drug design) and targeted molecular modeling techniques.

Environmental fate studies indicate 14779-24-9 undergoes aerobic biodegradation within 28 days (OECD 301B), positioning it favorably compared to persistent heterocyclic compounds. This data supports its selection for eco-friendly formulations, coinciding with increased regulatory focus on green chemistry metrics and environmental impact assessments.